1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 1-[(3-methylphenyl)methoxy]-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C16H14N2O3/c1-12-5-4-6-13(9-12)11-21-18-15-8-3-2-7-14(15)17(20)10-16(18)19/h2-10H,11H2,1H3
• InChI Key: IEXAUXZAUJDONW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CON2C3=CC=CC=C3[N+](=CC2=O)[O-]
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide, also known as PQQ, is a redox cofactor that is involved in various biological processes. PQQ was first discovered in 1979 and since then, it has been extensively studied for its potential therapeutic applications. PQQ is a small molecule that can easily penetrate cell membranes and interact with various cellular components.

Mechanism of Action

1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide exerts its biological effects through various mechanisms. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide acts as a redox cofactor, which means that it can transfer electrons from one molecule to another. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide can also activate various signaling pathways, including the Nrf2 pathway, which is involved in antioxidant and anti-inflammatory responses. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has also been shown to interact with various cellular components, including mitochondria, which play a critical role in cellular energy production.
Biochemical and Physiological Effects:
1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been shown to have various biochemical and physiological effects. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been shown to increase mitochondrial biogenesis, which is the process by which new mitochondria are formed. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has also been shown to improve mitochondrial function, which is important for cellular energy production. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been shown to increase the activity of antioxidant enzymes, which help to protect cells from oxidative stress. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has also been shown to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has several advantages for lab experiments. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide is a small molecule that can easily penetrate cell membranes, which makes it a useful tool for studying various cellular processes. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide is also stable and can be easily synthesized or obtained from commercial sources. However, there are some limitations to using 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide in lab experiments. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide can be toxic at high concentrations, which can limit its use in certain experiments. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide can also interact with other cellular components, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide research. One area of research is the potential use of 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been shown to have neuroprotective properties and may be useful in preventing or slowing the progression of these diseases. Another area of research is the potential use of 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide in sports nutrition. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been shown to improve mitochondrial function, which may enhance athletic performance. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide may also be useful in preventing or treating muscle damage caused by intense exercise. Finally, there is a need for further research on the safety and toxicity of 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide, particularly at high concentrations.

Synthesis Methods

1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide can be synthesized through various methods, including chemical synthesis and microbial fermentation. Chemical synthesis involves the use of various reagents and solvents to produce 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide. However, this method is expensive and requires complex purification steps. Microbial fermentation, on the other hand, is a more cost-effective and environmentally friendly method. This method involves the use of bacteria to produce 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide. The bacteria are grown in a culture medium, and 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide is extracted from the culture broth. Microbial fermentation is the preferred method for large-scale production of 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide.

Scientific Research Applications

1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been extensively studied for its potential therapeutic applications. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cardiovascular diseases. 1-[(3-methylbenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has also been shown to improve cognitive function, enhance mitochondrial function, and promote cellular growth and development.